2-[4-(dimethylcarbamoyl)phenyl]acetic acid

• IUPAC Name: 2-[4-(dimethylcarbamoyl)phenyl]acetic acid
• InChI: InChI=1S/C11H13NO3/c1-12(2)11(15)9-5-3-8(4-6-9)7-10(13)14/h3-6H,7H2,1-2H3,(H,13,14)
• InChI Key: ADKJFPTXIMSUKG-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C(=O)C1=CC=C(C=C1)CC(=O)O
• Molecular Formula: C11H13NO3
• Molecular Weight: 207.23 g/mol

Description

2-[4-(Dimethylcarbamoyl)phenyl]acetic acid (DMPAA) is a synthetic carboxylic acid that has been used in a variety of scientific research applications. It is a useful compound for studying the structure and properties of other compounds, as well as for understanding the biochemical and physiological effects of various compounds. DMPAA is also used in lab experiments to study the mechanism of action of drugs and other compounds.

Scientific Research Applications

2-[4-(dimethylcarbamoyl)phenyl]acetic acid is used in a variety of scientific research applications. It is a useful compound for studying the structure and properties of other compounds, as well as for understanding the biochemical and physiological effects of various compounds. This compound has been used in studies of drug metabolism, drug delivery, drug design, and drug-target interactions, as well as in studies of enzyme kinetics and receptor-ligand interactions. It has also been used in studies of the structure and properties of proteins, lipids, and carbohydrates.

Mechanism of Action

The mechanism of action of 2-[4-(dimethylcarbamoyl)phenyl]acetic acid is not well understood. However, it is believed that the carboxylic acid group of this compound can interact with various molecules, including proteins, lipids, and carbohydrates. This interaction can result in changes in the structure and properties of the molecules, which can then lead to changes in the biochemical and physiological effects of the molecules.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not well understood. However, it is believed that this compound can interact with various molecules, including proteins, lipids, and carbohydrates, resulting in changes in the structure and properties of the molecules. These changes can then lead to changes in the biochemical and physiological effects of the molecules.

Advantages and Limitations for Lab Experiments

2-[4-(dimethylcarbamoyl)phenyl]acetic acid is a useful compound for lab experiments, as it can be used to study the structure and properties of other compounds, as well as the biochemical and physiological effects of various compounds. However, it is important to note that this compound is not a drug and should not be used as such. Additionally, due to its synthetic nature, this compound can be toxic and should be handled with caution.

Future Directions

There are a number of possible future directions for research on 2-[4-(dimethylcarbamoyl)phenyl]acetic acid. These include further studies of the mechanism of action of this compound, as well as studies of its effects on drug metabolism, drug delivery, drug design, and drug-target interactions. Additionally, further studies of the structure and properties of proteins, lipids, and carbohydrates could be conducted using this compound. Finally, studies of the effects of this compound on enzyme kinetics and receptor-ligand interactions could also be conducted.

Synthesis Methods

2-[4-(dimethylcarbamoyl)phenyl]acetic acid can be synthesized from 4-dimethylaminobenzoic acid (4-DMABA) and acetic anhydride. The reaction begins by treating 4-DMABA with acetic anhydride in the presence of a strong base, such as sodium hydroxide or potassium hydroxide. This reaction yields this compound and sodium acetate. The reaction is generally carried out at room temperature, and the product can be isolated and purified by recrystallization.